4,4'-Methylenediphenol
4,4'-Methylenediphenol
Bisphenol F is a bisphenol that is methane in which two of the hydrogens have been replaced by 4-hydroxyphenyl groups. It has a role as an environmental food contaminant and a xenoestrogen. It is a diarylmethane and a bisphenol.
Brand Name:
Vulcanchem
CAS No.:
620-92-8
VCID:
VC0132319
InChI:
InChI=1S/C13H12O2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8,14-15H,9H2
SMILES:
C1=CC(=CC=C1CC2=CC=C(C=C2)O)O
Molecular Formula:
C13H12O2
Molecular Weight:
200.23 g/mol
4,4'-Methylenediphenol
CAS No.: 620-92-8
Reference Standards
VCID: VC0132319
Molecular Formula: C13H12O2
Molecular Weight: 200.23 g/mol
CAS No. | 620-92-8 |
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Product Name | 4,4'-Methylenediphenol |
Molecular Formula | C13H12O2 |
Molecular Weight | 200.23 g/mol |
IUPAC Name | 4-[(4-hydroxyphenyl)methyl]phenol |
Standard InChI | InChI=1S/C13H12O2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8,14-15H,9H2 |
Standard InChIKey | PXKLMJQFEQBVLD-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1CC2=CC=C(C=C2)O)O |
Canonical SMILES | C1=CC(=CC=C1CC2=CC=C(C=C2)O)O |
Boiling Point | Sublimes |
Melting Point | 162.5 °C |
Description | Bisphenol F is a bisphenol that is methane in which two of the hydrogens have been replaced by 4-hydroxyphenyl groups. It has a role as an environmental food contaminant and a xenoestrogen. It is a diarylmethane and a bisphenol. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Soluble in ethanol, ether, chloroform, alkali; slightly soluble in DMSO; insoluble in carbon disulfide |
Synonyms | 1,1-Bis(4-hydroxyphenyl)methane; 4,4’-Bis(hydroxyphenyl)methane; 4,4’-Dihydroxydiphenylmethane; 4,4’-Methylenebis[phenol]; 4,4’-Methylenediphenol; Bis(p-hydroxyphenyl)methane; Bis(4-hydroxyphenyl)methane; HDM; NSC 401136; PP-BIP-F; p,p’-BPF; p-(p-Hyd |
Vapor Pressure | 3.7X10-7 mm Hg at 25 °C (est) |
PubChem Compound | 12111 |
Last Modified | Nov 11 2021 |
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